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Compound of Interest

Compound Name:
Ethyl benzo[d]thiazole-5-

carboxylate

Cat. No.: B010830 Get Quote

An In-depth Technical Guide to Ethyl
benzo[d]thiazole-5-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl benzo[d]thiazole-5-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery.

This document details its chemical properties, synthesis, and known biological significance,

offering valuable information for researchers and professionals in the field.

Core Compound Identification
Chemical Identity and Properties

Ethyl benzo[d]thiazole-5-carboxylate is a member of the benzothiazole family, characterized

by a benzene ring fused to a thiazole ring. The ethyl carboxylate group at the 5-position is a

key feature influencing its chemical reactivity and potential biological interactions.
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Property Value

CAS Number 103261-70-7

Molecular Formula C₁₀H₉NO₂S

Molecular Weight 207.25 g/mol

IUPAC Name Ethyl 1,3-benzothiazole-5-carboxylate

Synonyms Ethyl 5-benzothiazolecarboxylate

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Ethyl benzo[d]thiazole-5-
carboxylate is not readily available in the reviewed literature, a general synthetic approach can

be inferred from the synthesis of analogous benzothiazole derivatives. The most common route

involves the condensation of a substituted 2-aminothiophenol with a suitable carboxylic acid or

its derivative.

General Synthetic Workflow:

A plausible synthetic route for Ethyl benzo[d]thiazole-5-carboxylate would likely involve the

reaction of 4-amino-3-mercaptobenzoic acid with an ethylating agent, followed by cyclization to

form the benzothiazole ring. Alternatively, the benzothiazole core could be formed first, followed

by esterification at the 5-carboxylic acid position.

Plausible Synthetic Pathway

4-Amino-3-mercaptobenzoic acid Reaction with
Ethylating Agent Ethyl 4-amino-3-mercaptobenzoate Cyclization

(e.g., with formic acid or equivalent) Ethyl benzo[d]thiazole-5-carboxylate
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A plausible synthetic pathway for Ethyl benzo[d]thiazole-5-carboxylate.
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Biological Significance and Therapeutic Potential
Benzothiazole derivatives are a well-established class of compounds with a broad spectrum of

biological activities, making them privileged scaffolds in drug discovery.[1] While specific

biological data for Ethyl benzo[d]thiazole-5-carboxylate is limited in publicly available

literature, the benzothiazole core is associated with a range of therapeutic applications.

Anticancer and Anti-inflammatory Activity:

Numerous studies have highlighted the potential of benzothiazole derivatives as potent

anticancer and anti-inflammatory agents. These compounds have been shown to interact with

various biological targets and signaling pathways implicated in cancer and inflammation.

Inhibition of Signaling Pathways:

The benzothiazole scaffold has been identified as a key component in the design of inhibitors

for several critical signaling pathways, including:

STAT3 (Signal Transducer and Activator of Transcription 3): Constitutive activation of the

STAT3 pathway is a hallmark of many cancers, promoting cell proliferation, survival, and

angiogenesis.

PI3K/Akt (Phosphoinositide 3-kinase/Protein Kinase B): This pathway is crucial for cell

growth, metabolism, and survival, and its dysregulation is common in cancer.

MAPK/ERK (Mitogen-Activated Protein Kinase/Extracellular Signal-Regulated Kinase): This

pathway plays a central role in regulating cell proliferation, differentiation, and survival.
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Benzothiazole Derivatives: Key Signaling Pathway Interactions
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Inhibitory effects of benzothiazole derivatives on key signaling pathways.

Future Directions:

The established biological activities of the benzothiazole scaffold suggest that Ethyl
benzo[d]thiazole-5-carboxylate warrants further investigation as a potential therapeutic

agent. Future research should focus on:

Developing and optimizing a specific synthesis protocol.

Conducting in-vitro and in-vivo studies to determine its specific biological activities.

Investigating its mechanism of action and potential molecular targets.

Exploring its structure-activity relationship (SAR) to design more potent and selective

derivatives.

This technical guide serves as a foundational resource for researchers interested in Ethyl
benzo[d]thiazole-5-carboxylate. While specific data on this compound is emerging, the
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broader knowledge of the benzothiazole class provides a strong rationale for its continued

exploration in the pursuit of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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